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Compound of Interest

Compound Name: Mutanolysin

Cat. No.: B13387153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of

Mutanolysin stock solutions, ensuring optimal enzyme activity and longevity for various

research and development applications.

Introduction to Mutanolysin
Mutanolysin is a muralytic enzyme, specifically an N-acetylmuramidase, isolated from

Streptomyces globisporus.[1][2][3][4] It functions by cleaving the β-N-acetylmuramyl-(1→4)-N-

acetylglucosamine linkage in the peptidoglycan of bacterial cell walls.[5] This lytic activity

makes it a crucial reagent for the gentle lysis of Gram-positive bacteria, particularly those

resistant to lysozyme, such as Streptococcus, Lactobacillus, Lactococcus, and Listeria. Its

application is vital in procedures requiring the isolation of high-quality nucleic acids (DNA and

RNA) and other cellular components.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the preparation and

storage of Mutanolysin stock solutions based on information from various suppliers and

protocols.

Table 1: Reconstitution of Lyophilized Mutanolysin
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Parameter
Recommended
Value/Range

Notes Source(s)

Reconstitution Solvent

Sterile distilled water,

TE buffer, or specific

buffers (see Table 2)

Choice of solvent may

depend on the

downstream

application.

Recommended Stock

Concentration

1,000 - 25,000

units/mL

Higher concentrations

may be prepared

depending on

experimental needs.

Reconstitution

Procedure

Briefly centrifuge the

vial before opening.

Add the desired

volume of solvent.

Gently agitate to

dissolve. Avoid

vigorous shaking.

Centrifugation

ensures all lyophilized

powder is at the

bottom of the vial.

Dissolution Time
15 - 30 minutes at

room temperature

If particulates remain,

incubate longer at

room temperature or

overnight at 4°C with

gentle rocking.

Table 2: Recommended Buffers for Mutanolysin Stock Solutions
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Buffer Composition pH Notes Source(s)

Sterile Distilled Water Not specified

A common solvent for

creating single-use

aliquots.

TE Buffer 8.0

Suitable for

applications involving

nucleic acid

extraction.

50 mM TES, 1 mM

MgCl₂
7.0

Recommended for

preparing a 1 mg/mL

solution.

20 mM MES, 50 mM

NaCl, 50% glycerol
6.2

Storage buffer that

helps to stabilize the

enzyme.

Table 3: Storage and Stability of Mutanolysin Solutions

Storage Form
Storage
Temperature

Duration Notes Source(s)

Lyophilized

Powder
-20°C

At least 18

months to 10

years

Protect from

moisture.

Reconstituted

Stock Solution
-20°C

Up to 3 months

(resuspended

substrate) to 1

year

(reconstituted

antibodies)

Store in single-

use aliquots to

avoid repeated

freeze-thaw

cycles.

Short-term

Storage (unused,

unfrozen)

4°C
Less than 1

week

Avoid re-freezing

after thawing.
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Experimental Protocols
Protocol for Reconstitution of Lyophilized Mutanolysin
This protocol describes the steps for reconstituting lyophilized Mutanolysin to a desired stock

concentration.

Materials:

Lyophilized Mutanolysin vial

Sterile, nuclease-free water, TE buffer, or other desired reconstitution buffer

Sterile, low-retention microcentrifuge tubes

Pipettes and sterile filter tips

Microcentrifuge

Procedure:

Equilibrate: Allow the lyophilized Mutanolysin vial and the reconstitution buffer to equilibrate

to room temperature before opening.

Centrifuge: Briefly centrifuge the vial to ensure all the lyophilized powder is collected at the

bottom.

Reconstitute: Carefully open the vial and add the calculated volume of the chosen

reconstitution buffer to achieve the desired stock concentration (e.g., to make a 10,000 U/mL

stock from a 10,000 U vial, add 1 mL of buffer).

Dissolve: Gently swirl the vial or pipette the solution up and down slowly to dissolve the

powder. Avoid vigorous vortexing or shaking to prevent protein denaturation.

Incubate: Allow the vial to sit at room temperature for 15-30 minutes to ensure complete

dissolution. If particulates are still visible, the solution can be incubated for a couple of hours

at room temperature or overnight at 4°C with gentle rocking.
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Aliquot: Once fully dissolved, dispense the Mutanolysin stock solution into sterile, single-

use aliquots in low-retention microcentrifuge tubes. The volume of the aliquots should be

based on your typical experimental needs to minimize waste.

Store: Immediately store the aliquots at -20°C.

Protocol for Long-Term Storage of Mutanolysin Stock
Solutions
Proper storage is critical to maintain the enzymatic activity of Mutanolysin.

Materials:

Reconstituted Mutanolysin stock solution

Sterile, low-retention microcentrifuge tubes

Procedure:

Aliquotting: Prepare single-use aliquots of the reconstituted Mutanolysin. This is the most

critical step to prevent degradation from multiple freeze-thaw cycles.

Storage Temperature: Store the aliquots in a freezer at -20°C.

Labeling: Clearly label each aliquot with the enzyme name, concentration, and date of

preparation.

Thawing: When needed, thaw an aliquot on ice. Avoid repeated freeze-thaw cycles of the

same aliquot. Discard any unused portion of a thawed aliquot or store it at 4°C for very short-

term use (less than a week).

Diagrams
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Mutanolysin Stock Solution Workflow

Preparation

Storage

Usage

Start: Lyophilized
Mutanolysin Vial

Equilibrate Vial and
Buffer to Room Temp

Briefly Centrifuge Vial

Add Reconstitution Buffer
(e.g., Water, TE Buffer)

Gently Dissolve
(15-30 min at RT)

Aliquot into Single-Use
Microcentrifuge Tubes

Store at -20°C

Thaw an Aliquot on Ice

Use in Experiment
(e.g., Bacterial Lysis)

Discard Unused Portion or
Store at 4°C (short-term)
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Caption: Workflow for preparing and storing Mutanolysin stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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